![molecular formula C11H15ClO3 B8364028 1-(Chloromethyl)-2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}benzene](/img/structure/B8364028.png)
1-(Chloromethyl)-2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}benzene
Cat. No. B8364028
M. Wt: 230.69 g/mol
InChI Key: YKCSTBXHUPWAMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872014B2
Procedure details
To a solution of (2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}phenyl)methanol (0.37 g, 1.7 mmol) and pyridine (0.23 mL 2.8 mmol) in tetrahydrofuran (8 mL) at 0° C. was added thionyl chloride (0.14 mL, 1.9 mmol) and the reaction mixture warmed to room temperature and stirred for one hour. Then it was poured into water (20 mL) and extracted with ethyl acetate (3×20 mL). The combined extract was washed with water and brine (20 mL each), dried over sodium sulfate, filtered and concentrated to give 1-(chloromethyl)-2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}benzene (0.33 g, 1.4 mmol, 82% yield). 1H NMR (400 MHz, CDCl3): 7.01-6.89 (m, 3H), 4.63 (s, 2H), 4.16-4.13 (m, 2H), 3.95 (s, 3H), 3.79-3.77 (m, 2H), 3.44, m, 3H).
Quantity
0.37 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:8]([O:9][CH2:10][CH2:11][O:12][CH3:13])=[CH:7][CH:6]=[CH:5][C:4]=1[CH2:14]O.N1C=CC=CC=1.S(Cl)([Cl:24])=O.O>O1CCCC1>[Cl:24][CH2:14][C:4]1[CH:5]=[CH:6][CH:7]=[C:8]([O:9][CH2:10][CH2:11][O:12][CH3:13])[C:3]=1[O:2][CH3:1]
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Inputs
Step One
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Name
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|
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Quantity
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0.37 g
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|
Type
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reactant
|
|
Smiles
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COC1=C(C=CC=C1OCCOC)CO
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Name
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|
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Quantity
|
0.23 mL
|
|
Type
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reactant
|
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Smiles
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N1=CC=CC=C1
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|
Name
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|
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Quantity
|
0.14 mL
|
|
Type
|
reactant
|
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Smiles
|
S(=O)(Cl)Cl
|
|
Name
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|
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Quantity
|
8 mL
|
|
Type
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solvent
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|
Smiles
|
O1CCCC1
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Step Two
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Name
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|
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Quantity
|
20 mL
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for one hour
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate (3×20 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The combined extract
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WASH
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Type
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WASH
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|
Details
|
was washed with water and brine (20 mL each)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
ClCC1=C(C(=CC=C1)OCCOC)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.4 mmol | |
| AMOUNT: MASS | 0.33 g | |
| YIELD: PERCENTYIELD | 82% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
